N-Methyl-2-(3-methylphenyl)-2-piperidin-4-ylacetamide;hydrochloride

• IUPAC Name: N-methyl-2-(3-methylphenyl)-2-piperidin-4-ylacetamide;hydrochloride
• InChI: InChI=1S/C15H22N2O.ClH/c1-11-4-3-5-13(10-11)14(15(18)16-2)12-6-8-17-9-7-12;/h3-5,10,12,14,17H,6-9H2,1-2H3,(H,16,18);1H
• InChI Key: RDXKXUHQQYOREH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C2CCNCC2)C(=O)NC.Cl
• Molecular Formula: C15H23ClN2O
• Molecular Weight: 282.81 g/mol
• CAS No.: 2445793-80-4

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and refractive index. It also includes studying the compound’s chemical stability and reactivity.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Osmotic Controlled-Release Oral Delivery System for Methylphenidate : A study on the pharmacokinetics of methylphenidate hydrochloride, delivered via an oral osmotic controlled-release system (OROS®), showed dose-proportional pharmacokinetics, indicating a potential for controlled delivery mechanisms in medications with structural similarities to N-Methyl-2-(3-methylphenyl)-2-piperidin-4-ylacetamide;hydrochloride (Modi et al., 2000).

Neurological Effects

• Antidepressant Effects of Ketamine : Research on ketamine hydrochloride, an NMDA receptor antagonist, demonstrates rapid antidepressant effects in patients with depression, suggesting potential neurological applications for compounds affecting similar pathways (Berman et al., 2000).

Metabolism and Disposition Studies

• Disposition of SB-649868 : A study on the metabolism and disposition of SB-649868, an orexin receptor antagonist, in humans provides insights into the metabolic pathways and excretion processes that might be relevant for structurally related compounds, offering a basis for understanding their pharmacokinetics (Renzulli et al., 2011).

Safety and Tolerance in Clinical Trials

• Safety and Tolerance of Terfenadine : Clinical trials on terfenadine, a histamine H1-receptor antagonist, provide data on the safety, tolerance, and side effects of antihistamines, which could be relevant for assessing the safety profile of related compounds (Barlow Jl et al., 1982).

Mechanism of Action

This is typically used in the context of drugs or bioactive compounds. It involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes determining safe handling and storage procedures.